Cas no 1588-05-2 (Aziridine,1,1'-(phenylmethylene)bis-)

Aziridine,1,1'-(phenylmethylene)bis- structure
1588-05-2 structure
Product Name:Aziridine,1,1'-(phenylmethylene)bis-
CAS No:1588-05-2
MF:C11H14N2
MW:174.242262363434
CID:155981
PubChem ID:164857
Update Time:2025-04-19

Aziridine,1,1'-(phenylmethylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1,1'-(phenylmethylene)bis-
    • 1-[aziridin-1-yl(phenyl)methyl]aziridine
    • 1,1'-(Phenylmethylene)bisaziridine
    • N,N'-benzylidenebisethylenimine
    • Aziridine, 1,1'-(phenylmethylene)bis-
    • 1588-05-2
    • DTXSID70166526
    • 1-[(aziridin-1-yl)(phenyl)methyl]aziridine
    • 1,1'-(Phenylmethylene)bis(aziridine)
    • Inchi: 1S/C11H14N2/c1-2-4-10(5-3-1)11(12-6-7-12)13-8-9-13/h1-5,11H,6-9H2
    • InChI Key: YFSKMMDACCWCDA-UHFFFAOYSA-N
    • SMILES: N1(CC1)C(C1C=CC=CC=1)N1CC1

Computed Properties

  • Exact Mass: 174.11582
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 6Ų

Experimental Properties

  • PSA: 6.02
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